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Compound of Interest

Compound Name: Propylene oxide

Cat. No.: B129887 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of propylene oxide are paramount to ensuring a safe laboratory environment. This

highly flammable, toxic, and potentially carcinogenic substance requires strict adherence to

established safety protocols to mitigate risks. This guide provides essential, immediate safety

and logistical information for the proper disposal of propylene oxide, in line with established

best practices.

Immediate Safety and Handling
Before initiating any disposal procedure, ensure that all personnel are familiar with the hazards

of propylene oxide.[1][2] Always handle this substance within a certified chemical fume hood

to minimize inhalation exposure.[1][3] Personal Protective Equipment (PPE) is mandatory and

includes:

Gloves: Chemical-resistant gloves, such as butyl rubber, are recommended. Nitrile gloves

may be suitable for low-volume applications, but it is crucial to consult the glove

manufacturer's compatibility chart.[1][3]

Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

are required.[3]

Lab Coat: A flame-resistant lab coat, fully buttoned, is essential.[3]

Full Coverage: Wear long pants and closed-toe shoes.[3]
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Propylene Oxide Disposal Protocol
Propylene oxide and any materials contaminated with it must be treated as hazardous waste.

[1][2] Under no circumstances should it be disposed of down the drain or in regular trash.[2][4]

Step 1: Waste Collection

Designated Container: Use a dedicated, properly labeled hazardous waste container for all

propylene oxide waste.[1][3] The container must be kept tightly closed when not in use.[1]

Labeling: Affix a hazardous waste tag to the container as soon as the first drop of waste is

added.[1]

Segregation: Do not mix propylene oxide waste with other chemical waste streams.

Step 2: Storage of Waste

Secure Location: Store the hazardous waste container in a designated, well-ventilated area.

[1][3]

Secondary Containment: The container must be placed in secondary containment to prevent

spills.[1]

Incompatible Materials: Store away from incompatible materials such as strong acids, bases,

oxidizers, amines, and copper.[3] It should be kept in a flammable storage cabinet.[1][3]

Ignition Sources: Keep the storage area free of heat, sparks, and open flames.[1]

Step 3: Arranging for Disposal

Timely Disposal: Dispose of regularly generated chemical waste within 90 days.[1]

Contact Professionals: Arrange for waste pickup through your institution's Environmental

Health & Safety (EH&S) department or a licensed hazardous waste disposal contractor.[1][3]

Transport Preparation: For transport to a pickup location, ensure the online waste tag is

completed and the container is securely sealed and within secondary containment.[1]
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Step 4: Decontamination and Contaminated Materials

Empty Containers: Empty containers that once held propylene oxide should be disposed of

as hazardous waste.[1]

Contaminated PPE: Contaminated gloves and other disposable PPE should be placed in the

designated propylene oxide waste container.[1] Reusable PPE must be properly

decontaminated.[5]

Spill Cleanup Materials: Any materials used to clean up a propylene oxide spill, such as

absorbents, must be collected, placed in a sealed container, and disposed of as hazardous

waste.[2][6]

Quantitative Safety Data
For quick reference, the following table summarizes key quantitative data related to propylene
oxide safety.

Parameter Value Reference

OSHA Permissible Exposure

Limit (PEL) - 8-hr TWA
100 ppm [2]

ACGIH Threshold Limit Value

(TLV) - 8-hr TWA
2 ppm [2][3]

Reportable Quantity (RQ) for

Spills
100 lbs (45.4 kg) [7]

Flash Point -37°C (-35°F) [6]

Experimental Protocols Cited
The disposal procedures outlined are based on standard safety protocols and do not involve

experimental methodologies. They are derived from established guidelines for handling

hazardous chemical waste in a laboratory setting.
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The following diagram illustrates the logical steps for the proper disposal of propylene oxide
waste.

Preparation & Handling

Waste Collection & Storage

Disposal & Decontamination

Wear appropriate PPE:
- Butyl rubber gloves

- Safety goggles
- Flame-resistant lab coat

Handle propylene oxide
in a chemical fume hood

Collect waste in a dedicated,
labeled container

Generates Waste

Store container in a designated,
well-ventilated area with
secondary containment

Keep away from incompatible
materials and ignition sources

Arrange for waste pickup by
EH&S or licensed contractor

(within 90 days)

Ready for Disposal

Dispose of contaminated PPE
and spill cleanup materials

as hazardous waste

Properly decontaminate
reusable equipment
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Caption: Workflow for the safe disposal of propylene oxide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b129887?utm_src=pdf-body-img
https://www.benchchem.com/product/b129887?utm_src=pdf-body
https://www.benchchem.com/product/b129887?utm_src=pdf-custom-synthesis
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/PropyleneOxide.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1615.pdf
https://www.purdue.edu/ehps/rem/documents/sops/soppropyleneoxide.docx
https://www.tedpella.com/SDS_html/18601_sds.pdf
https://www.lyondellbasell.com/globalassets/lyb/our-solutions/products/documents/polymers-technical-literature/poproductsafetybulletin.pdf
https://in.nau.edu/wp-content/uploads/sites/226/2021/08/Propylene-Oxide.pdf
https://www.inchem.org/documents/hsg/hsg/hsg015.htm
https://www.benchchem.com/product/b129887#propylene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b129887#propylene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b129887#propylene-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b129887#propylene-oxide-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b129887?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129887?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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